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Compound of Interest

Compound Name: 5,5-Dimethylnonane

CAS No.: 6414-96-6

Cat. No.: B14734578

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the

structural elucidation of organic molecules. This application note provides a detailed protocol

and spectral assignment for 5,5-Dimethylnonane. Due to the absence of readily available

experimental spectra in the public domain, this document presents predicted 1H and 13C NMR

data. The predicted spectra serve as a valuable reference for the identification and

characterization of this branched alkane.

Predicted 1H and 13C NMR Spectral Data
The chemical shifts for 5,5-Dimethylnonane were predicted using computational methods. The

following tables summarize the predicted 1H and 13C NMR spectral data.

Table 1: Predicted 1H NMR Data for 5,5-Dimethylnonane
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Proton
Assignment

Predicted
Chemical Shift
(δ) ppm

Predicted
Multiplicity

Predicted
Integration

Predicted
Coupling
Constant (J)
Hz

H-1, H-9 0.88 t 6H 7.1

H-2, H-8 1.25 m 4H -

H-3, H-7 1.25 m 4H -

H-4, H-6 1.21 t 4H 7.5

CH3 at C-5 0.83 s 6H -

Table 2: Predicted 13C NMR Data for 5,5-Dimethylnonane

Carbon Assignment Predicted Chemical Shift (δ) ppm

C-1, C-9 14.2

C-2, C-8 23.2

C-3, C-7 26.5

C-4, C-6 40.1

C-5 36.6

CH3 at C-5 24.9

Experimental Protocols
The following is a general protocol for acquiring high-quality 1H and 13C NMR spectra for a

liquid alkane sample such as 5,5-Dimethylnonane.

I. Sample Preparation

Solvent Selection: Choose a deuterated solvent that will dissolve the sample and has

minimal overlapping signals. Chloroform-d (CDCl3) is a common choice for non-polar

compounds like alkanes.
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Sample Concentration: Prepare a solution by dissolving approximately 5-20 mg of 5,5-
Dimethylnonane in 0.6-0.7 mL of the chosen deuterated solvent.

Internal Standard (Optional): For precise chemical shift referencing, a small amount of an

internal standard such as tetramethylsilane (TMS) can be added.

Sample Filtration: If the solution contains any particulate matter, filter it through a small plug

of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

Final Volume: Ensure the final volume of the solution in the NMR tube is sufficient to cover

the detection coils of the NMR spectrometer, typically a height of about 4-5 cm.

II. NMR Data Acquisition

Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Shimming: Shim the magnetic field to achieve a high degree of homogeneity, which is crucial

for obtaining sharp spectral lines.

1H NMR Parameters:

Pulse Sequence: A standard single-pulse experiment (e.g., zg30).

Acquisition Time: Typically 2-4 seconds.

Relaxation Delay: 1-5 seconds.

Number of Scans: 8-16 scans are usually sufficient for a sample of this concentration.

Spectral Width: A range covering approximately -1 to 13 ppm.

13C NMR Parameters:

Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30).

Acquisition Time: Typically 1-2 seconds.

Relaxation Delay: 2-5 seconds.
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Number of Scans: Due to the low natural abundance of 13C, a larger number of scans

(e.g., 1024 or more) may be necessary to achieve a good signal-to-noise ratio.

Spectral Width: A range covering approximately 0 to 220 ppm.

III. Data Processing

Fourier Transformation: Apply a Fourier transform to the acquired Free Induction Decay

(FID) to obtain the frequency-domain spectrum.

Phasing: Phase correct the spectrum to ensure all peaks are in the absorptive mode.

Baseline Correction: Perform a baseline correction to obtain a flat baseline.

Calibration: Calibrate the chemical shift scale using the residual solvent peak (e.g., CDCl3 at

7.26 ppm for 1H and 77.16 ppm for 13C) or the internal standard (TMS at 0 ppm).

Integration and Peak Picking: Integrate the signals in the 1H NMR spectrum to determine the

relative number of protons. Identify the chemical shift of each peak in both 1H and 13C

spectra.
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Caption: Molecular structure of 5,5-Dimethylnonane with carbon atom numbering.
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Caption: Workflow for NMR spectral analysis of 5,5-Dimethylnonane.

To cite this document: BenchChem. [Application Note: 1H and 13C NMR Spectral
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[https://www.benchchem.com/product/b14734578/docs#application-note-1h-and-13c-nmr-
spectral-assignment-for-5-5-dimethylnonane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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